Cas no 73267-74-0 (5-Bromo-2-(O-Tolyloxy)Pyrimidine)

• Product Name: 5-Bromo-2-(O-Tolyloxy)Pyrimidine
• CAS No: 73267-74-0
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• MDL: MFCD09991551
• CID: 551923
• PubChem ID: 15721602
• Update Time: 2025-10-21

5-Bromo-2-(O-Tolyloxy)Pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-bromo-2-(2-methylphenoxy)-
• 5-bromo-2-(2-methylphenoxy)Pyrimidine
• 5-BROMO-2-(O-TOLYLOXY)PYRIMIDINE
• A-1815
• Pyrimidine,5-bromo-2-(2-methylphenoxy)
• 73267-74-0
• DTXSID80577381
• A909761
• MFCD09991551
• 5-Bromo-2-o-tolyloxy-pyrimidine
• SB58594
• CS-0172171
• AKOS006283113
• AS-31361
• FT-0709292
• 5-Bromo-2-(O-Tolyloxy)Pyrimidine

• MDL： MFCD09991551
• Inchi： 1S/C11H9BrN2O/c1-8-4-2-3-5-10(8)15-11-13-6-9(12)7-14-11/h2-7H,1H3
• InChI Key： IVBRWIXOEUXCIR-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1C=CC=CC=1C

Computed Properties

• Exact Mass: 263.99000
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 67-71 °C
• PSA: 35.01000
• LogP: 3.33980

5-Bromo-2-(O-Tolyloxy)Pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 5-Bromo-2-(O-Tolyloxy)Pyrimidine

Introduction to 5-Bromo-2-(O-Tolyloxy)Pyrimidine (CAS No. 73267-74-0)

5-Bromo-2-(O-Tolyloxy)Pyrimidine, identified by the chemical compound code CAS No. 73267-74-0, is a significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, featuring a brominated pyrimidine core linked to an O-tolyl group, has garnered considerable attention due to its versatile structural framework, which makes it a valuable scaffold for the synthesis of biologically active molecules.

The molecular structure of 5-Bromo-2-(O-Tolyloxy)Pyrimidine consists of a pyrimidine ring substituted at the 5-position with a bromine atom and at the 2-position with an O-tolyl (methylphenyl) ether group. This configuration provides multiple reactive sites, enabling diverse chemical modifications that are pivotal for drug discovery and development. The presence of the bromine atom, in particular, facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules.

In recent years, 5-Bromo-2-(O-Tolyloxy)Pyrimidine has been extensively explored in the synthesis of novel therapeutic agents. Its pyrimidine core is a privileged scaffold in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors. The bromine substituent on the pyrimidine ring serves as an excellent handle for introducing additional functional groups through palladium-catalyzed reactions, while the O-tolyl group can be further modified to enhance binding affinity or metabolic stability.

One of the most compelling applications of 5-Bromo-2-(O-Tolyloxy)Pyrimidine is in the development of anticancer agents. Pyrimidine derivatives have shown promise as inhibitors of various kinases and other enzymes overexpressed in tumor cells. For instance, recent studies have highlighted its utility in generating small-molecule inhibitors targeting Bruton's tyrosine kinase (BTK), a key player in B-cell signaling pathways implicated in diseases such as chronic lymphocytic leukemia (CLL). The bromine atom on 5-Bromo-2-(O-Tolyloxy)Pyrimidine allows for facile introduction of aryl groups that can be optimized to improve selectivity and potency against BTK and related kinases.

Furthermore, the O-tolyl moiety in this compound can be leveraged to modulate pharmacokinetic properties. Tolyl groups are known to enhance lipophilicity, which can improve oral bioavailability—a critical factor for drug efficacy. Researchers have employed 5-Bromo-2-(O-Tolyloxy)Pyrimidine as a precursor in designing kinase inhibitors with improved solubility and cell permeability, thereby enhancing their therapeutic potential.

The agrochemical sector has also benefited from the versatility of 5-Bromo-2-(O-Tolyloxy)Pyrimidine. Pyrimidine-based compounds are integral to developing novel herbicides and fungicides due to their ability to disrupt essential biological processes in pests and weeds. By functionalizing the brominated pyrimidine core, scientists have synthesized derivatives that exhibit potent activity against resistant strains of plants while maintaining environmental safety profiles.

Advances in synthetic methodologies have further expanded the utility of 5-Bromo-2-(O-Tolyloxy)Pyrimidine. Transition-metal-catalyzed cross-coupling reactions now allow for highly efficient and selective transformations at both the bromine and oxygen atoms, enabling rapid diversification of the molecular structure. These techniques have enabled medicinal chemists to explore complex libraries of derivatives more efficiently than ever before.

The role of computational chemistry and high-throughput screening has been instrumental in identifying promising candidates derived from 5-Bromo-2-(O-Tolyloxy)Pyrimidine. Molecular modeling studies have helped predict binding affinities and optimize lead structures before experimental synthesis begins, significantly reducing time-to-market for new drugs. This integration of computational tools with traditional synthetic chemistry underscores the importance of intermediates like 5-Bromo-2-(O-Tolyloxy)Pyrimidine in modern drug discovery pipelines.

In conclusion, 5-Bromo-2-(O-Tolyloxy)Pyrimidine (CAS No. 73267-74-0) represents a cornerstone intermediate in pharmaceutical and agrochemical innovation. Its unique structural features enable diverse modifications through cross-coupling reactions, making it indispensable for developing targeted therapies against diseases such as cancer. As research continues to uncover new applications for this compound, its significance is poised to grow further, solidifying its place as a vital building block in synthetic chemistry.